2-Cyano-succinicaciddiethylester

• IUPAC Name: tert-butyl 1-amino-2,6-dioxopiperidine-3-carboxylate
• InChI: InChI=1S/C10H16N2O4/c1-10(2,3)16-9(15)6-4-5-7(13)12(11)8(6)14/h6H,4-5,11H2,1-3H3
• InChI Key: KBCALUBCLFWFOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CCC(=O)N(C1=O)N
• Molecular Formula: C10H16N2O4
• Molecular Weight: 228.24 g/mol

Description

2-Cyano-succinicaciddiethylester is a chemical compound with the molecular formula C9H13NO4 and a molecular weight of 199.2 g/mol . This compound is known for its unique chemical structure, which includes a cyano group (-CN) attached to a succinic acid diethyl ester backbone. It has gained significant attention in various fields of research due to its potential biological activity and applications in synthetic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-Cyano-succinicaciddiethylester can be synthesized through various methods. One common approach involves the reaction of diethyl succinate with cyanogen bromide in the presence of a base such as sodium ethoxide. The reaction typically proceeds under mild conditions, yielding the desired product with high efficiency .

Industrial Production Methods: In an industrial setting, the production of this compound often involves large-scale batch reactions. The process may include the use of continuous flow reactors to enhance reaction efficiency and product yield. The reaction conditions are carefully controlled to ensure the purity and quality of the final product .

Chemical Reactions Analysis

Types of Reactions: 2-Cyano-succinicaciddiethylester undergoes various chemical reactions, including:

Hydrolysis: The ester groups can be hydrolyzed to yield succinic acid and ethanol.

Reduction: The cyano group can be reduced to an amine group using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The cyano group can participate in nucleophilic substitution reactions, forming a variety of derivatives.

Common Reagents and Conditions:

Hydrolysis: Typically performed under acidic or basic conditions using reagents like hydrochloric acid (HCl) or sodium hydroxide (NaOH).

Reduction: Carried out using reducing agents like LiAlH4 or hydrogen gas in the presence of a catalyst.

Substitution: Involves nucleophiles such as amines or alcohols under mild to moderate conditions.

Major Products Formed:

Hydrolysis: Succinic acid and ethanol.

Reduction: 2-Amino-succinicaciddiethylester.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Cyano-succinicaciddiethylester has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a building block for bioactive molecules.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 2-Cyano-succinicaciddiethylester involves its interaction with specific molecular targets and pathways. The cyano group can act as an electrophile, participating in various biochemical reactions. Additionally, the ester groups can undergo hydrolysis, releasing succinic acid, which can further participate in metabolic pathways .

Comparison with Similar Compounds

Diethyl 2-Cyano-3-oxosuccinate: Similar structure but with an additional keto group.

2-Cyano-succinic acid dimethyl ester: Similar structure but with methyl ester groups instead of ethyl.

Uniqueness: 2-Cyano-succinicaciddiethylester is unique due to its specific combination of cyano and ester functional groups, which confer distinct reactivity and potential biological activity. Its versatility in undergoing various chemical reactions makes it a valuable compound in synthetic chemistry and research .